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For researchers, scientists, and drug development professionals, ensuring the identity and

purity of cell lines is a cornerstone of reproducible and reliable research. This guide provides a

comparative overview of key methods for authenticating the human melanoma cell line, SK-

MEL-24, complete with experimental data and detailed protocols.

The SK-MEL-24 cell line, established from a metastatic lymph node of a 67-year-old Caucasian

male with malignant melanoma, is a valuable tool in cancer research.[1][2] However, like all cell

lines, its identity can be compromised through misidentification, cross-contamination, or genetic

drift over time. This guide outlines the gold-standard techniques and complementary methods

to confirm the authenticity of your SK-MEL-24 cultures.

Comparison of Authentication Methods
A multi-faceted approach is recommended for robust cell line authentication. The following

table summarizes the primary methods, their principles, and the expected outcomes for the SK-

MEL-24 cell line.
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Authentication
Method

Principle

Key
Performance
Metrics for SK-
MEL-24

Turnaround
Time

Cost

Short Tandem

Repeat (STR)

Profiling

Analysis of the

number of

repeats at

specific

polymorphic

short tandem

repeat loci in the

genome to

generate a

unique DNA

fingerprint.

The STR profile

must match the

reference profile

for SK-MEL-24.

(See Table 2 for

the reference

profile).

1-2 weeks Moderate

Mycoplasma

Detection

Detection of

mycoplasma

contamination, a

common and

often undetected

issue in cell

culture that can

alter cellular

phenotype and

experimental

results.

Negative result

for mycoplasma

species.

1-3 days (PCR)

to 4 weeks

(culture)

Low to Moderate

Karyotyping Analysis of the

number and

structure of

chromosomes.

While a specific,

universally

accepted

karyotype for SK-

MEL-24 is not

consistently

published, it is

expected to be a

human male

karyotype with

2-4 weeks High
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potential

aneuploidy and

chromosomal

aberrations

characteristic of

melanoma.

Isoenzyme

Analysis

Separation and

analysis of

different forms of

enzymes that are

characteristic of

a particular

species.

The isoenzyme

pattern should be

consistent with

human origin.

Specific

isoenzyme data

for SK-MEL-24 is

available from

some

commercial

sources.[2]

1-2 weeks Moderate

Biomarker

Expression

Analysis

Detection of

specific proteins

or genes that are

characteristic of

melanoma and

potentially the

SK-MEL-24 cell

line.

Expression of

melanoma-

associated

markers such as

Melan-A/MART-

1, and wild-type

BRAF and NRAS

as reported for

this cell line.[1][3]

1-7 days Moderate to High

Gold Standard: Short Tandem Repeat (STR)
Profiling
STR profiling is the most widely accepted method for authenticating human cell lines. It

provides a unique genetic fingerprint that can be compared to a reference database.

SK-MEL-24 Reference STR Profile
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The following table details the consensus STR profile for SK-MEL-24, compiled from the

American Type Culture Collection (ATCC) and the Cellosaurus database. Your experimental

results should closely match these allele patterns.

Locus Alleles

Amelogenin X, Y

CSF1PO 11

D13S317 12, 13

D16S539 9, 12

D5S818 9, 13

D7S820 9, 12

TH01 6, 9

TPOX 11

vWA 15

D3S1358 15

D21S11 29, 31.2

D18S51 16

Penta E 11, 12

Penta D 9

D8S1179 14, 15

FGA 22, 23

D19S433 13, 14

D2S1338 23

Source: ATCC, Cellosaurus[4]
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Experimental Protocol: STR Profiling
DNA Extraction: Isolate genomic DNA from a confluent culture of SK-MEL-24 cells using a

commercially available DNA extraction kit.

PCR Amplification: Amplify the STR loci using a multiplex PCR kit that includes primers for

the standard STR markers.

Capillary Electrophoresis: Separate the fluorescently labeled PCR products by size using

capillary electrophoresis.

Data Analysis: Analyze the resulting electropherogram to determine the alleles present at

each STR locus.

Profile Comparison: Compare the generated STR profile with the reference profile for SK-

MEL-24. A match of ≥80% indicates that the cell line is related to the reference, while a

match of 100% confirms its identity.

Essential Quality Control: Mycoplasma Detection
Mycoplasma contamination is a pervasive problem in cell culture that can significantly impact

experimental outcomes. Regular testing is crucial.

Comparison of Mycoplasma Detection Methods
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Method Principle Advantages Disadvantages

PCR-Based Assays

Amplification of

mycoplasma-specific

DNA sequences.

High sensitivity, rapid

results (hours to

days).

Can detect DNA from

non-viable organisms,

potential for false

positives.

DNA Staining (e.g.,

Hoechst)

Staining of DNA with a

fluorescent dye that

binds to the DNA of

mycoplasma,

appearing as

extracellular

fluorescent particles.

Rapid and

inexpensive.

Lower sensitivity than

PCR, requires a

fluorescence

microscope.

Microbiological

Culture

Culturing the cell

supernatant on

specialized agar to

grow mycoplasma

colonies.

Considered the "gold

standard" for

detecting viable

mycoplasma.

Slow (up to 4 weeks),

some fastidious

species may not grow.

Experimental Protocol: PCR-Based Mycoplasma
Detection

Sample Preparation: Collect the supernatant from a sub-confluent SK-MEL-24 culture.

DNA Extraction: Isolate DNA from the supernatant using a method optimized for

mycoplasma detection.

PCR Amplification: Perform PCR using primers specific for conserved regions of

mycoplasma ribosomal RNA (rRNA) genes.

Gel Electrophoresis: Analyze the PCR products on an agarose gel. The presence of a band

of the expected size indicates mycoplasma contamination.
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While STR profiling and mycoplasma testing are essential, other methods can provide

additional layers of verification.

Karyotyping
Karyotyping provides a snapshot of the chromosomal constitution of the cell line. For SK-MEL-

24, a human male karyotype is expected, though with abnormalities typical of cancer cells.

While a standardized karyotype is not consistently available, significant deviations from a

human karyotype would indicate a cross-contamination with a non-human cell line.

Isoenzyme Analysis
This method distinguishes species based on the electrophoretic mobility of different

isoenzymes. It is a reliable method to confirm the human origin of the SK-MEL-24 cell line. The

reported isoenzyme profile for SK-MEL-24 includes AK-1, 1; ES-D, 1; G6PD, B; GLO-I, 1-2;

Me-2, 2; PGM1, 1; and PGM3, 2.[2]

Biomarker Expression
Analyzing the expression of specific melanoma-associated biomarkers can provide further

confidence in the cell line's identity. SK-MEL-24 is reported to express wild-type BRAF and

NRAS.[1][3] Immunohistochemistry or western blotting can be used to confirm the presence of

melanoma markers such as Melan-A (MART-1).

Visualizing the Workflow and Logic
To aid in understanding the authentication process, the following diagrams illustrate the

recommended workflow and the decision-making process based on STR profiling results.
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Initial Steps

Authentication & Quality Control

Decision

Outcome

Receive SK-MEL-24 Cell Line

Quarantine and Expand

Mycoplasma Detection STR Profiling Karyotyping / Isoenzyme Analysis (Optional)

Authentication Confirmed?

Proceed with Experiments

Yes

Discard Cells / Obtain New Stock

No

Click to download full resolution via product page

A streamlined workflow for authenticating newly acquired SK-MEL-24 cells.
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Comparison Outcome Implication

Compare Experimental STR Profile to Reference

100% Match

≥80% Match

<80% Match

Cell line is authentic SK-MEL-24

Cell line is related but may have drifted

Cell line is misidentified or cross-contaminated

Click to download full resolution via product page

Decision tree for interpreting STR profile comparison results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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